3,4-difluorobenzene-1,2-dicarboxylic acid
Overview
Description
3,4-difluorobenzene-1,2-dicarboxylic acid is a chemical compound which is a dicarboxylic derivative of benzene . It shares similarities with other benzenedicarboxylic acids such as Phthalic acid (1,2-benzenedicarboxylic acid), Isophthalic acid (1,3-benzenedicarboxylic acid), and Terephthalic acid (1,4-benzenedicarboxylic acid) .
Synthesis Analysis
The synthesis of similar compounds like 1,2,4-trifluorobenzene and 1-chloro-3,4-difluorobenzene involves reacting 2,4-difluoroaniline and 5-chloro-2-fluoroaniline, respectively, with t-butyl nitrite in the presence of a boron trifluoride etherate complex . The diazonium salts obtained are then thermally decomposed .Molecular Structure Analysis
The molecular structure of 3,4-difluorobenzene-1,2-dicarboxylic acid is similar to other benzenedicarboxylic acids, with two carboxyl groups attached to a benzene ring . The presence of fluorine atoms at the 3rd and 4th positions distinguishes it from other isomers .Chemical Reactions Analysis
The reactions of dicarboxylic acids depend on the chain length separating the carboxyl groups . When the carboxyl groups are closer together, the possibilities for interaction increase . For instance, butanedioic and pentanedioic acids form cyclic anhydrides when heated .Scientific Research Applications
Pharmaceutical Synthesis
“3,4-difluorobenzene-1,2-dicarboxylic acid” is a versatile material used in scientific research. Its unique properties allow for diverse applications, ranging from pharmaceutical synthesis. For instance, it can be used as a building block or intermediate of several well-established drug compounds .
Synthesis of m-Difluorobenzene
The compound can be used in the synthesis of m-difluorobenzene via the Balz-Schiemann reaction . This process is simple and the raw materials are abundant, making it widely employed .
Optimization of Diazotization Process
The compound can be used in the optimization of the diazotization process . The diazotization reaction is exothermic, and the diazonium intermediates are extremely unstable, which may lead to undesired coupling products and decomposition .
Development of New Synthesis Methods
The compound can be used in the development of new synthesis methods . For example, a continuous-flow methodology was reported, which effectively addresses a series of process challenges by an extra inert solvent flow .
Industrial Applications
The compound has potential industrial application value . The protocol rapidly synthesizes m-Difluorobenzene with 85% total yield .
Safety and Hazards
While specific safety data for 3,4-difluorobenzene-1,2-dicarboxylic acid was not found, similar compounds like 1,2-Difluorobenzene are considered hazardous according to the 2012 OSHA Hazard Communication Standard . They are classified as flammable liquids and can cause skin corrosion/irritation and serious eye damage .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,4-difluorobenzene-1,2-dicarboxylic acid can be achieved through a multi-step process involving the introduction of fluorine atoms onto a benzene ring followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "Benzene", "Fluorine gas", "Sodium metal", "Carbon dioxide", "Diethyl ether", "Concentrated sulfuric acid", "Concentrated nitric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Nitration of benzene using concentrated nitric and sulfuric acid to yield 3-nitrobenzene", "Step 2: Reduction of 3-nitrobenzene using sodium metal and diethyl ether to yield 3-aminobenzene", "Step 3: Diazotization of 3-aminobenzene using sodium nitrite and hydrochloric acid to yield 3-diazoaminobenzene", "Step 4: Fluorination of 3-diazoaminobenzene using fluorine gas to yield 3-diazo-4,5-difluoroaminobenzene", "Step 5: Hydrolysis of 3-diazo-4,5-difluoroaminobenzene using sodium hydroxide to yield 3,4-difluorobenzene-1-amine", "Step 6: Carboxylation of 3,4-difluorobenzene-1-amine using carbon dioxide and a suitable catalyst to yield 3,4-difluorobenzene-1,2-dicarboxylic acid" ] } | |
CAS RN |
1092449-37-0 |
Molecular Formula |
C8H4F2O4 |
Molecular Weight |
202.1 |
Purity |
95 |
Origin of Product |
United States |
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